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Compound of Interest

Compound Name: Ammonium methacrylate

Cat. No.: B035830

For researchers, scientists, and drug development professionals, a comprehensive
understanding of the safety and handling of all laboratory reagents is paramount. This technical
guide provides an in-depth overview of the available safety data for ammonium methacrylate
(CAS 16325-47-6) and outlines essential handling precautions. Due to a lack of a
comprehensive Safety Data Sheet (SDS) for the monomer, this guide incorporates data from
closely related methacrylate compounds as a surrogate for a complete safety profile, with all
such instances clearly noted.

Ammonium methacrylate is a polymerizable monomer utilized in various research and
development applications, including the synthesis of functional polymers for drug delivery and
other biomedical uses.[1][2] While specific hazard data for the monomer is limited, general
principles of handling methacrylate compounds should be strictly followed to ensure laboratory
safety.

Core Safety and Physical Properties

Information regarding the specific hazards of ammonium methacrylate monomer is not
consistently classified under the Globally Harmonized System (GHS).[3] Some sources indicate
that it does not meet GHS hazard criteria.[3] However, given its chemical nature as a
methacrylate, prudence dictates treating it with the same caution as other compounds in its
class.

For comparative purposes, this guide presents data for ammonium methacrylate alongside
methyl methacrylate (MMA), a well-characterized and structurally similar monomer.
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Table 1: Physical and Chemical Properties

Methyl Methacrylate

Property Ammonium Methacrylate

(Surrogate Data)
CAS Number 16325-47-6[1][4] 80-62-6
Molecular Formula C4HONO2[1][3] C5H802
Molecular Weight 103.12 g/mol [1][3] 100.12 g/mol [5]
Boiling Point 160.5°C at 760 mmHg 100°C
Flash Point 74.2°C 10°C[6]
Density 0.934 g/cm? 0.94 g/cm?3

Note: Data for Methyl Methacrylate is provided as a surrogate for a comprehensive safety
profile and should be interpreted with caution.

Toxicological Data (Surrogate)

No specific toxicological studies for ammonium methacrylate monomer were identified. The
following data for methyl methacrylate is provided to give an indication of the potential hazards
associated with methacrylate monomers.

Table 2: Acute Toxicity Data for Methyl Methacrylate (Surrogate)

Route of Exposure Species Value

Oral (LD50) Rat > 5,000 mg/kg
Dermal (LD50) Rabbit > 5,000 mg/kg
Inhalation (LC50) Rat 29.8 mg/L (4 hours)

Source: Data derived from representative Safety Data Sheets for Methyl Methacrylate.

Methacrylate monomers are known to be potential skin and respiratory sensitizers and may
cause irritation upon contact.[5][7]
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Handling and Storage Precautions

Proper handling and storage are critical to minimize the risks associated with ammonium
methacrylate. The following protocols are based on general best practices for handling
methacrylate monomers.

Personal Protective Equipment (PPE)

A risk assessment should always be conducted before handling. However, as a general
guideline, the following PPE is recommended:

o Eye Protection: Chemical safety goggles or a face shield.[8]
» Skin Protection: Chemically resistant gloves (e.g., nitrile) and a lab coat.[8]

o Respiratory Protection: Use in a well-ventilated area, such as a chemical fume hood. If
ventilation is inadequate, a respirator may be necessary.

Storage

Store containers in a cool, dry, and well-ventilated area, away from sources of ignition and
incompatible materials such as strong oxidizing agents.[5] Methacrylate monomers are often
supplied with inhibitors to prevent polymerization; store according to the manufacturer's
instructions to maintain inhibitor effectiveness.

Experimental Workflow for Safe Handling

The following diagram illustrates a general workflow for the safe handling of ammonium
methacrylate in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Navigating the Safety Profile of Ammonium
Methacrylate: A Technical Guide for Researchers]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b035830#ammonium-methacrylate-
safety-data-sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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